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Cat. No.: B120067 Get Quote

Foreword: Beyond the Reagent Shelf –
Understanding Tigloyl Chloride's Role in Advancing
Chemical Synthesis
In the landscape of modern organic chemistry and drug development, the utility of a reagent is

defined not just by its reactivity, but by the precision and control it offers the discerning

scientist. Tigloyl chloride, a seemingly straightforward acyl chloride, is a prime example of a

molecule whose value extends far beyond its catalog entry. This guide is designed for

researchers, scientists, and drug development professionals who seek a deeper understanding

of this versatile building block. We will move beyond a simple recitation of properties to explore

the causality behind its reactivity, the nuances of its handling, and its strategic application in the

synthesis of complex molecules, including cutting-edge pharmaceuticals.

Core Physicochemical & Structural Characteristics
Tigloyl chloride, systematically named (2E)-2-methylbut-2-enoyl chloride, is a colorless to pale

yellow liquid possessing a pungent odor characteristic of acyl chlorides. Its utility as a reagent

is fundamentally dictated by its molecular structure and resultant physical properties.

Structural and Molecular Data
The defining feature of tigloyl chloride is the α,β-unsaturated carbonyl system, which plays a

crucial role in its reactivity profile. The electron-withdrawing nature of the carbonyl group and
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the chlorine atom polarizes the molecule, rendering the carbonyl carbon highly electrophilic and

susceptible to nucleophilic attack.

Caption: 2D Structure of Tigloyl Chloride.

Tabulated Physicochemical Data
For ease of reference and comparison, the key physicochemical properties of Tigloyl chloride

are summarized below.

Property Value Reference(s)

CAS Number 35660-94-7

Molecular Formula C₅H₇ClO

Molecular Weight 118.56 g/mol

Appearance
Colorless to almost colorless

clear liquid

Boiling Point 145 °C

Density 1.08 g/cm³ at 20°C

Refractive Index (n20/D) 1.47

Flash Point 44 °C

Purity >98.0% (GC)

Synthesis and Manufacturing
The most common and industrially viable method for the synthesis of Tigloyl chloride is the

reaction of its parent carboxylic acid, tiglic acid, with a chlorinating agent. Thionyl chloride

(SOCl₂) is a preferred reagent for this transformation due to the clean nature of the reaction,

where the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and can

be easily removed.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemguide.co.uk/organicprops/acids/pcl5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tiglic Acid

Reaction
(e.g., reflux)

Thionyl Chloride (SOCl₂)

Tigloyl Chloride
Gaseous Byproducts

(SO₂ + HCl)

Click to download full resolution via product page

Caption: Synthesis of Tigloyl Chloride from Tiglic Acid.

Detailed Experimental Protocol: Synthesis of Tigloyl
Chloride
This protocol is a representative procedure for the laboratory-scale synthesis of Tigloyl chloride.

Materials:

Tiglic acid

Thionyl chloride (SOCl₂)

Dry toluene (optional, as solvent)

Round-bottom flask with a reflux condenser and a gas outlet connected to a trap (e.g., a

bubbler with a sodium hydroxide solution to neutralize HCl and SO₂ fumes)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: In a fume hood, charge a dry round-bottom flask with tiglic acid.
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Addition of Thionyl Chloride: Slowly add an excess of thionyl chloride (typically 1.5 to 2

equivalents) to the flask at room temperature with stirring. The reaction is often performed

neat or in an inert solvent like dry toluene.

Reaction: Heat the mixture to reflux and maintain for 2-4 hours, or until the evolution of gas

ceases. The progress of the reaction can be monitored by the disappearance of the solid

tiglic acid.

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Purification: Remove the excess thionyl chloride by distillation under reduced pressure. The

resulting crude Tigloyl chloride can be further purified by fractional distillation to yield the

pure product.[1]

Reactivity and Mechanistic Insights
The reactivity of Tigloyl chloride is dominated by the electrophilicity of its carbonyl carbon. It

readily undergoes nucleophilic acyl substitution with a wide range of nucleophiles.

Reaction with Nucleophiles
Hydrolysis: Reacts vigorously with water to hydrolyze back to tiglic acid and hydrogen

chloride. This underscores the importance of handling Tigloyl chloride under anhydrous

conditions.

Alcohols: Reacts with alcohols to form the corresponding tiglate esters. This reaction is often

carried out in the presence of a non-nucleophilic base, such as pyridine or triethylamine, to

neutralize the HCl byproduct.[2]

Amines: Reacts with primary and secondary amines to yield N-substituted tiglic amides.[1]

Due to the basicity of amines, two equivalents are typically used: one as the nucleophile and

the other to sequester the HCl formed.
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Caption: Role of Tigloyl Chloride in Tigilanol Tiglate Synthesis.

Synthesis of Tropane Alkaloids
Tigloyl chloride is also utilized in the synthesis of modified tropane alkaloids. For instance, it

has been used to prepare tigloyl norpseudotropine, a precursor for studying the biosynthesis of

various tropane alkaloids. [3]This highlights its role in the preparation of key intermediates for

both synthetic and biosynthetic studies.

Safe Handling, Storage, and Disposal
The high reactivity of Tigloyl chloride necessitates stringent safety protocols in its handling and

storage.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Use chemically resistant gloves (e.g., butyl rubber or Viton).

Skin and Body Protection: A lab coat and appropriate protective clothing are essential. All

operations should be conducted in a well-ventilated fume hood.

Storage
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Tigloyl chloride is sensitive to moisture, light, and heat. It should be stored in a tightly sealed

container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, and dark place.

Quenching and Disposal
Accidental spills or excess reagent must be quenched carefully.

Recommended Quenching Protocol:

Preparation: In a fume hood, prepare a container with a suitable quenching agent such as a

dilute solution of sodium bicarbonate or a mixture of ice and a miscible alcohol like

isopropanol.

Slow Addition: Slowly and cautiously add the Tigloyl chloride to the quenching solution with

stirring. The reaction is exothermic and will release HCl gas, so adequate ventilation is

crucial.

Neutralization: After the initial reaction has subsided, check the pH of the solution and

neutralize with additional base if necessary.

Disposal: The neutralized aqueous solution can then be disposed of in accordance with local

regulations for chemical waste.

Conclusion
Tigloyl chloride is a valuable and versatile reagent in organic synthesis, with demonstrated

applications in the development of complex pharmaceuticals like Tigilanol tiglate. A thorough

understanding of its physicochemical properties, reactivity, and safe handling procedures is

paramount for its effective and safe utilization in a research setting. This guide provides a

comprehensive overview to empower researchers to confidently incorporate Tigloyl chloride

into their synthetic strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemguide.co.uk [chemguide.co.uk]

2. EP0635473B1 - Process for the preparation of carboxylic acid chlorides - Google Patents
[patents.google.com]

3. Metabolomics-guided discovery of cytochrome P450s involved in pseudotropine-
dependent biosynthesis of modified tropane alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Tigloyl Chloride: A Comprehensive Technical Guide for
the Modern Researcher]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120067#physicochemical-properties-of-tigloyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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